N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide

• IUPAC Name: N-(5-methyl-2-propan-2-ylpyrazol-3-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C15H16N4OS/c1-9(2)19-13(8-10(3)18-19)17-14(20)15-16-11-6-4-5-7-12(11)21-15/h4-9H,1-3H3,(H,17,20)
• InChI Key: DTYNXKFVQQEISY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=NC3=CC=CC=C3S2)C(C)C
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol

Description

N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide (MPC) is an organic compound with a unique structure and properties. It is a member of the benzothiazole family, and is an important chemical for research and development. The compound has been studied extensively for its potential applications in pharmaceuticals, agrochemicals, and materials science. Due to its unique characteristics, MPC has been widely used in the synthesis of other compounds and its use has been increasing in recent years.

Scientific Research Applications

N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has been studied extensively for its potential applications in pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of certain cancer cells. In agrochemicals, N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has been studied for its potential as an insecticide and fungicide. In materials science, N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has been studied for its potential use in the synthesis of polymers and other materials.

Mechanism of Action

N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It is thought to bind to the active site of the enzyme, preventing it from catalyzing the conversion of arachidonic acid to prostaglandins and other inflammatory mediators. Additionally, N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has been shown to inhibit the growth of certain cancer cells, likely by disrupting the cell cycle.
Biochemical and Physiological Effects
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of certain cancer cells. In animal studies, N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has been shown to reduce inflammation, reduce pain, and reduce the growth of certain cancer cells. Additionally, N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has been shown to reduce the production of certain pro-inflammatory cytokines, such as TNF-alpha, IL-1, and IL-6.

Advantages and Limitations for Lab Experiments

N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has many advantages for lab experiments, including its low cost, easy synthesis, and wide range of potential applications. Additionally, its unique structure and properties make it an ideal compound for use in a variety of experiments. However, there are some limitations to using N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide in lab experiments. For example, it is not always easy to obtain pure samples of the compound, and the compound is not always stable in aqueous solutions.

Future Directions

N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide has a wide range of potential applications, and there are many potential future directions for research. For example, further research could be done to explore the use of N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide in the synthesis of new compounds and materials. Additionally, more research could be done to explore the potential use of N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide in the treatment of cancer and other diseases. Furthermore, research could be done to explore the potential use of N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide as an insecticide and fungicide. Finally, research could be done to explore the potential use of N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide as an anti-inflammatory agent.

Synthesis Methods

N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3-benzothiazole-2-carboxamide is synthesized using a variety of methods, including the Knoevenagel condensation, Michael addition, and the Biginelli reaction. The Knoevenagel condensation is the most common method of synthesis, and involves the reaction of a carbonyl compound and an amine to form an imine. The Michael addition is a reaction between an enone and an amine to form a conjugated enamine, and the Biginelli reaction is a three-component reaction between an aldehyde, a ketone, and an amine.